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Compound of Interest

Compound Name: 5-Bromo-2-methylthiazole

Cat. No.: B079511

An In-depth Technical Guide to 5-Bromo-2-methylthiazole

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental physicochemical properties of chemical compounds is paramount. This
document provides a concise technical overview of 5-Bromo-2-methylthiazole, focusing on its
molecular formula and molecular weight.

Physicochemical Data Summary

The core identifying characteristics of 5-Bromo-2-methylthiazole are presented below. This
data is essential for stoichiometric calculations, analytical characterization, and integration into
chemical databases.

Property Value
Chemical Formula C4H4BrNS[1]
Molecular Weight 178.05 g/mol [2]
CAS Number 57268-16-3[2]

Logical Relationship of Molecular Properties

The relationship between the compound's name, its elemental composition (formula), and its
calculated mass (molecular weight) is a fundamental concept in chemistry. The following
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diagram illustrates this logical connection for 5-Bromo-2-methylthiazole.

5-Bromo-2-methylthiazole

s represented by

Chemical Formula
C4H4BrNS

Molecular Weight
178.05 g/mol

Figure 1. Molecular ldentity of 5-Bromo-2-methylthiazole
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Figure 1. Molecular Identity of 5-Bromo-2-methylthiazole

Disclaimer: This document is intended for informational purposes for a technical audience.
Experimental protocols should be developed and validated by qualified personnel in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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